Cas no 626-88-0 (1-Bromo-4-methylpentane)

• Product Name: 1-Bromo-4-methylpentane
• CAS No: 626-88-0
• MF: C₆H₁₃Br
• MW: 165.071421384811
• MDL: MFCD00013544
• CID: 39221
• PubChem ID: 87563969
• Update Time: 2025-04-18

1-Bromo-4-methylpentane Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-methylpentane
• Bromomethylpentane
• 4-Methylpentyl Bromide
• EN300-227008
• CS-0154233
• SCHEMBL388997
• 1-Bromo-4-methylpentane, 97%
• DTXSID8060826
• Br(CH2)3CH(CH3)2
• NSC 159166
• Pentane, 1-bromo-4-methyl-
• AKOS009156804
• NSC-159166
• O10389
• 626-88-0
• 1-Bromo-4-methylpentane; >98%
• AS-49981
• EINECS 210-968-8
• NSC159166
• FT-0607509
• 1-bromo-4-methyl-pentane
• B1017
• A833928
• 1-BROMO-4-METHYL PENTANE
• InChI=1/C6H13Br/c1-6(2)4-3-5-7/h6H,3-5H2,1-2H
• NS00035129
• MFCD00013544
• DB-054246

• MDL： MFCD00013544
• Inchi： 1S/C6H13Br/c1-6(2)4-3-5-7/h6H,3-5H2,1-2H3
• InChI Key： XZKFBZOAIGFZSU-UHFFFAOYSA-N
• SMILES： BrCCCC(C)C

Computed Properties

• Exact Mass: 164.02000
• Monoisotopic Mass: 164.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 33.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.134 g/mL at 25 °C(lit.)
• Melting Point: -44.22°C (estimate)
• Boiling Point: 148°C(lit.)
• Flash Point: Fahrenheit: 73.4 ° f
  Celsius: 23 ° c
  
• Refractive Index: n20/D 1.446(lit.)
• PSA: 0.00000
• LogP: 2.81750
• FEMA: 2201
• Solubility: 0.1g/l (water)

1-Bromo-4-methylpentane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H302-H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22-36-51/53
• Safety Instruction： S16-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Safety Term：S16;S36
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

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